7,8-Dihydro-5H-pyrido[3,2-B]azepine-6,9-dione
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Overview
Description
“7,8-Dihydro-5H-pyrido[3,2-B]azepine-6,9-dione” is a chemical compound with the molecular formula C9H8N2O2 and a molecular weight of 176.17 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of “7,8-Dihydro-5H-pyrido[3,2-B]azepine-6,9-dione” consists of 9 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms . The specific arrangement of these atoms forms the unique structure of this compound.Physical And Chemical Properties Analysis
“7,8-Dihydro-5H-pyrido[3,2-B]azepine-6,9-dione” is a powder that is stored at room temperature . It has a melting point of 185-186°C .Scientific Research Applications
Synthesis and Reactivity
The chemical structure of 7,8-Dihydro-5H-pyrido[3,2-B]azepine-6,9-dione shares similarities with diketopyrrolopyrroles, which are known for their wide range of applications, including high-quality pigments and fluorescence imaging. Diketopyrrolopyrroles demonstrate significant changes in optical properties upon chromophore extension, suggesting potential research applications for related compounds in materials science and photonics (Grzybowski & Gryko, 2015).
Biological Properties
Compounds related to 7,8-Dihydro-5H-pyrido[3,2-B]azepine-6,9-dione, such as azepine derivatives, have been explored for their pharmacological and therapeutic implications. These compounds have been synthesized through various methods and exhibit a range of biological properties, highlighting their potential in drug development (Kaur et al., 2021).
Hybrid Catalysts in Synthesis
The synthesis of pyrano[2,3-d]pyrimidine scaffolds, which are structurally related to 7,8-Dihydro-5H-pyrido[3,2-B]azepine-6,9-dione, has been enhanced using hybrid catalysts. This approach leverages the combined properties of various catalysts to improve the efficiency and yield of pharmacologically relevant compounds, indicating a broad application in medicinal chemistry (Parmar et al., 2023).
Antagonistic Properties
Compounds structurally related to 7,8-Dihydro-5H-pyrido[3,2-B]azepine-6,9-dione have been investigated for their potential as NMDA receptor antagonists, suggesting applications in the treatment of CNS disorders. This research demonstrates the therapeutic promise of these compounds for various neurological conditions (Kulagowski & Leeson, 1995).
Safety and Hazards
properties
IUPAC Name |
7,8-dihydro-5H-pyrido[3,2-b]azepine-6,9-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O2/c12-7-3-4-8(13)11-6-2-1-5-10-9(6)7/h1-2,5H,3-4H2,(H,11,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQNHEOOEYBDZCM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC2=C(C1=O)N=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90671864 |
Source
|
Record name | 7,8-Dihydro-5H-pyrido[3,2-b]azepine-6,9-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90671864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7,8-Dihydro-5H-pyrido[3,2-B]azepine-6,9-dione | |
CAS RN |
676596-63-7 |
Source
|
Record name | 7,8-Dihydro-5H-pyrido[3,2-b]azepine-6,9-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90671864 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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